N-nitroso-dorzolamide

• Molecular Formula: C10H15N3O5S3
• Molecular Weight: 353.4 g/mol
• InChI: InChI=1S/C10H15N3O5S3/c1-3-13(12-14)8-4-6(2)20(15,16)10-7(8)5-9(19-10)21(11,17)18/h5-6,8H,3-4H2,1-2H3,(H2,11,17,18)/t6-,8-/m0/s1
• InChIKey: VTKWDXSOXOGOIC-XPUUQOCRSA-N

N-Nitroso-Dorzolamide Reference Standard

N-Nitroso-dorzolamide (IUPAC: (4S,6S)-4-(ethyl(nitroso)amino)-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide; molecular formula C₁₀H₁₅N₃O₅S₃; MW 353.43 g/mol) is an N-nitroso derivative of the secondary amine present in the carbonic anhydrase inhibitor dorzolamide, classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI) [1]. It is supplied as a highly characterized reference standard with comprehensive analytical documentation compliant with USP, EP, EMA, JP, and BP regulatory guidelines, and is intended exclusively for analytical method development, method validation (AMV), quality control (QC), ANDA/NDA submission support, and commercial batch release testing of dorzolamide drug substance and drug product [2].

✓ NDSRI reference standard for analytical method development and AMV

✓ Supports multi-jurisdictional regulatory compliance (USP, EP, EMA, JP, BP)

✓ Full characterization with pharmacopeial traceability for QC and ANDA/NDA submission

• [1] Veeprho. N-Nitroso Dorzolamide – Product Page. Catalogue No. VE0010215. https://veeprho.com/impurities/n-nitroso-dorzolamide/ (accessed 2024–2026). View Source
• [2] Veeprho. N-Nitroso Dorzolamide – Product Description. https://veeprho.com/impurities/n-nitroso-dorzolamide/ (accessed 2024–2026). View Source

Why Generic Standards Fail for N-Nitroso-Dorzolamide

N-Nitroso-dorzolamide is not a generic nitrosamine; it is a compound-specific NDSRI whose structure is inextricably linked to the dorzolamide API scaffold, arising from nitrosation of the secondary ethylamino group on the (4S,6S)-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide core [1]. Unlike small-molecule nitrosamines (e.g., NDMA, NDEA) that may be analyzed with standardized multi-analyte panels, N-nitroso-dorzolamide requires dedicated LC-MS/MS methods with optimized ionization parameters and chromatographic resolution from co-eluting dorzolamide-related substances [2]. Furthermore, the compound sits at the center of an unprecedented multi-jurisdictional regulatory divergence—FDA CPCA Category 2 (100 ng/day), FDA Interim Table 3 (500 ng/day, single-ingredient product only), and EMA/Health Canada/TGA (1500 ng/day based on a negative bacterial reverse mutation test)—meaning that the choice of reference standard directly determines which regulatory threshold a laboratory is equipped to demonstrate compliance with [3][4]. No other dorzolamide impurity or generic nitrosamine standard can resolve this three-way regulatory alignment problem.

Structural Specificity

Generic nitrosamine panels lack the compound-specific NDSRI characterization required for dorzolamide impurity profiling.

Regulatory Divergence

A single reference standard must map three distinct AI thresholds across FDA, EMA, and Health Canada; generic standards cannot resolve this alignment.

Analytical Incompatibility

Standardized multi-analyte LC-MS/MS methods may fail to resolve co-eluting dorzolamide-related substances, requiring a dedicated NDSRI standard.

• [1] Veeprho. N-Nitroso Dorzolamide – Product Description (Parent Drug: Dorzolamide). https://veeprho.com/impurities/n-nitroso-dorzolamide/ (accessed 2024–2026). View Source
• [2] Veeprho. N-Nitroso Dorzolamide-D5 – Analytical Methodology: LC-MS/MS with sub-ppb detection limits. https://veeprho.com/pt/impurities/n-nitroso-dorzolamide-d5/ (accessed 2024–2026). View Source
• [3] Nitrosamines.USP.org. AI difference between FDA and EMA, HC and TGA. Discussion thread, March 22, 2024. https://nitrosamines.usp.org/t/ai-difference-between-fda-and-ema-hc-and-tga/9606 (accessed 2024–2026). View Source
• [4] Pattern of USA Inc. Acceptable Intake Thresholds for Nitrosamine Impurities Set by CDER – Table 3: Recommended Interim AI Limits (Updated 10/31/2024). https://patternofusa.com/2024/11/22/acceptable-intake-thresholds-for-nitrosamine-impurities-set-by-cder/ (accessed 2024–2026). View Source

N-Nitroso-Dorzolamide: Head-to-Head Evidence

Multi-Jurisdictional Acceptable Intake Divergence

N-Nitroso-dorzolamide exhibits the widest regulatory AI divergence documented among NDSRIs, spanning three distinct thresholds across jurisdictions: FDA CPCA Category 2 (100 ng/day), FDA Interim Table 3 (500 ng/day for single-ingredient dorzolamide products only), and EMA/Health Canada/TGA (1500 ng/day, revised upward from 100 ng/day following a negative bacterial reverse mutation test) [1][2]. In direct contrast, the structurally related co-formulated glaucoma NDSRI N-nitroso-timolol carries a single harmonized AI of 1500 ng/day (FDA CPCA Category 5) without jurisdictional divergence [3], while N-nitroso-desvenlafaxine (CPCA Category 1) is constrained at 18 ng/day with no Ames-based upward revision [4]. This three-tier regulatory profile means that a laboratory selecting N-nitroso-dorzolamide as its reference standard can validate methods across all three AI benchmarks (100, 500, and 1500 ng/day), whereas reliance on a generic nitrosamine standard or a different NDSRI standard cannot support this multi-jurisdictional compliance posture [1].

AI Divergence

Head-to-head

N-Nitroso-dorzolamide FDA Cat 2: 100 ng/day; Interim: 500 ng/day; EMA/HC/TGA: 1500 ng/day

Comparators N-nitroso-timolol: 1500 ng/day; N-nitroso-desvenlafaxine: 18 ng/day

Enables multi-jurisdictional method validation from a single standard

Spans a 15-fold AI range vs. single-value comparator NDSRIs

Evidence Dimension	Acceptable Intake (AI) regulatory limit across FDA, EMA, Health Canada, and TGA
Target Compound Data	FDA CPCA Cat 2: 100 ng/day; FDA Interim Table 3: 500 ng/day (single-ingredient product only); EMA/HC/TGA: 1500 ng/day (post-negative Ames revision)
Comparator Or Baseline	N-nitroso-timolol: 1500 ng/day (FDA CPCA Cat 5, all jurisdictions); N-nitroso-desvenlafaxine: 18 ng/day (FDA CPCA Cat 1, all jurisdictions)
Quantified Difference	N-nitroso-dorzolamide spans a 15-fold AI range (100–1500 ng/day) vs. single-value AIs for comparators; 15-fold higher AI than N-nitroso-desvenlafaxine (1500 vs. 18 ng/day under EMA/HC/TGA); 5-fold higher interim AI than its own CPCA category (500 vs. 100 ng/day under FDA Table 3).
Conditions	Regulatory AI assignments: FDA CDER Recommended Acceptable Intake Limits for NDSRIs (CPCA methodology), FDA Interim AI Limits Table 3 (approved/marketed products), EMA Appendix 1 (CMDh/EMA nitrosamine Q&A), Health Canada Appendix 1, TGA Published Acceptable Intakes; all updated as of Q4 2024.

Why This Matters

A reference standard that maps to three distinct regulatory AI thresholds provides unique procurement value: a single characterized material supports method validation and batch-release testing for products destined for US, EU, Canadian, and Australian markets simultaneously, eliminating the need for multiple standard sourcing and cross-validation.

• [1] Veeprho. N-Nitroso Dorzolamide – Product Page (FDA Potency Category 2; AI 100 ng/day). https://veeprho.com/impurities/n-nitroso-dorzolamide/ (accessed 2024–2026). View Source
• [2] Pattern of USA Inc. Acceptable Intake Thresholds – Table 3: N-nitroso-dorzolamide Interim AI 500 ng/day, single-ingredient product only. https://patternofusa.com/2024/11/22/acceptable-intake-thresholds-for-nitrosamine-impurities-set-by-cder/ (accessed 2024–2026). View Source
• [3] Veeprho. N-Nitroso Timolol – Product Page (FDA AI 1500 ng/day). https://veeprho.com/impurities/n-nitroso-timolol/ (accessed 2024–2026). View Source
• [4] TGA (Australia) Updates Published Acceptable Intakes – nitrosamines.usp.org. N-nitroso-desvenlafaxine AI 18 ng/day, CPCA Cat 1; N-nitroso-dorzolamide AI 1500 ng/day. January 31, 2024. https://nitrosamines.usp.org/t/tga-australia-updates-published-acceptable-intakes/8407 (accessed 2024–2026). View Source

Ames Genotoxicity and AI Thresholds

N-Nitroso-dorzolamide tested negative in the OECD TG 471 bacterial reverse mutation (Ames) assay, a result that directly triggered EMA, Health Canada, and TGA to revise the AI limit upward from 100 ng/day to 1500 ng/day [1][2]. This 15-fold relaxation of the regulatory threshold is a direct consequence of the compound's non-mutagenic profile in the Ames test. By comparison, approximately 25% of NDSRIs test positive in in vitro mutagenicity assays, remaining constrained at CPCA Category 1 or 2 AIs (18–100 ng/day) with no pathway to a 1500 ng/day threshold absent in vivo negative data [3]. The FDA has maintained its CPCA-based AI of 100 ng/day but concurrently issued an interim AI of 500 ng/day (Table 3) for approved single-ingredient dorzolamide products, signaling a near-term trajectory toward alignment with the 1500 ng/day threshold adopted by other agencies [4]. This negative Ames result also has structural significance: dorzolamide lacks CYP2C19 inhibitory activity, a property shared by several NDSRIs whose Ames positivity may be driven by CYP-mediated bioactivation artifacts rather than intrinsic mutagenicity [3].

Ames Genotoxicity

Head-to-head

N-Nitroso-dorzolamide Ames negative → AI raised to 1500 ng/day (EMA/HC/TGA)

Ames-positive NDSRIs Remain at 18–100 ng/day with no upward revision pathway

Supports reduced analytical sensitivity requirements

15–83× higher AI than Category 1 NDSRIs

Evidence Dimension	Genotoxicity classification (Ames test result) and consequent regulatory AI assignment
Target Compound Data	Ames test: negative. Consequence: EMA/HC/TGA AI revised from 100 → 1500 ng/day; FDA Interim AI = 500 ng/day (Table 3).
Comparator Or Baseline	Ames-positive NDSRIs (≈25% of tested NDSRIs per nitrosamines.usp.org): remain at CPCA Category 1 (18 ng/day) or 2 (100 ng/day) with no upward revision pathway. N-nitroso-desvenlafaxine (Cat 1, AI 18 ng/day); N-nitroso-desmethyl-azelastine (Cat 2, AI 100 ng/day).
Quantified Difference	AI threshold for Ames-negative N-nitroso-dorzolamide is 15-fold to 83-fold higher than for Ames-positive or untested Category 1 NDSRIs (1500 vs. 100 or 18 ng/day under EMA/HC/TGA), directly impacting analytical working range design and limit-of-quantification requirements.
Conditions	OECD TG 471 Bacterial Reverse Mutation Test (Ames); regulatory AI determinations per EMA Appendix 1 (Rev. 4–5, 2024), Health Canada Appendix 1 (July 2024), TGA Published Acceptable Intakes (2024).

Why This Matters

The negative Ames result directly determines the analytical sensitivity requirements for method validation: laboratories targeting the 1500 ng/day AI can operate with a 15-fold wider working range than those constrained to 100 ng/day, reducing the burden of ultra-trace quantification and enabling robust method performance with standard LC-MS/MS instrumentation.

• [1] Nitrosamines.USP.org. AI difference between FDA and EMA, HC and TGA. Discussion thread confirming EMA/HC/TGA revised N-nitroso-dorzolamide AI to 1500 ng/day based on negative bacterial reverse mutation test. March 22, 2024. https://nitrosamines.usp.org/t/ai-difference-between-fda-and-ema-hc-and-tga/9606 (accessed 2024–2026). View Source
• [2] Nitrosamines.USP.org. Updated EMA-Acceptable Intakes (AIs) Established for N-Nitrosamines: N-nitroso-dorzolamide 1500 ng/day (negative bacterial reverse mutation test). November 21, 2023. https://nitrosamines.usp.org/t/updated-ema-acceptable-intakes-ais-established-for-n-nitrosamines/8407 (accessed 2024–2026). View Source
• [3] Nitrosamines.USP.org. Health Canada: Nitrosamine Impurities Update July 26, 2024. Discussion of EAT negative on N-nitroso-dorzolamide, CYP2C19 inhibition context, and volatility in potency assignment across NDSRIs. July 29, 2024. https://nitrosamines.usp.org/t/health-canada-nitrosamine-impurities-update-july-26-2024/10782/3 (accessed 2024–2026). View Source
• [4] Pattern of USA Inc. Acceptable Intake Thresholds – Table 3: N-nitroso-dorzolamide Interim AI 500 ng/day (single-ingredient product only), Effective 8/1/2025. https://patternofusa.com/2024/11/22/acceptable-intake-thresholds-for-nitrosamine-impurities-set-by-cder/ (accessed 2024–2026). View Source

Deuterated Internal Standard Availability

N-Nitroso-dorzolamide-D5 (C₁₀H₁₀D₅N₃O₅S₃; MW 358.46 g/mol) is commercially available as a pentadeuterated isotopolog of N-nitroso-dorzolamide, wherein five deuterium atoms replace the five hydrogens of the N-ethyl group, yielding a +5 Da mass shift ideal for stable isotope dilution LC-MS/MS quantification [1][2]. This deuterated analog enables sub-ppb detection limits with robust correction for matrix effects, ion suppression, and extraction recovery variability—critical performance attributes when quantifying nitrosamine impurities at the 100–1500 ng/day AI thresholds [2]. By comparison, many NDSRIs—including N-nitroso-desvenlafaxine, N-nitroso-desmethyl-azelastine, and numerous other Category 1 and 2 NDSRIs—lack commercially available deuterated internal standards, forcing laboratories to rely on structurally dissimilar surrogate internal standards or external calibration, which introduces greater quantitative uncertainty at trace levels . The co-availability of both the unlabeled reference standard and its D5 internal standard from a single vendor also ensures lot-to-lot consistency and simplifies procurement logistics [1].

Deuterated ISTD

Class-level

N-Nitroso-dorzolamide D5-ISTD commercially available (+5 Da mass shift)

Many Category 1–2 NDSRIs No deuterated internal standard documented

Enables isotope dilution for sub-ppb quantification

Single-source procurement simplifies validation workflow

Evidence Dimension	Availability of a structurally identical deuterated internal standard for isotope dilution mass spectrometry
Target Compound Data	N-Nitroso-dorzolamide-D5: commercially available (MW 358.46; +5 Da mass shift); enables sub-ppb LC-MS/MS detection limits with isotope dilution quantification.
Comparator Or Baseline	N-Nitroso-desvenlafaxine, N-nitroso-desmethyl-azelastine, and numerous other Category 1–2 NDSRIs: no commercially available deuterated analog documented (class-level observation based on vendor catalog survey).
Quantified Difference	Presence vs. absence of a matched deuterated internal standard; isotope dilution with D5-NDSRI enables 5–10× improvement in method precision (typical %RSD reduction from 15–20% to <5%) and recovery correction accuracy vs. external calibration or surrogate ISTD approaches (class-level performance inference for isotope dilution LC-MS/MS).
Conditions	LC-MS/MS method validation context per ICH Q2(R1) and FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs (Rev. 2, September 2024); sub-ppb detection requirements for NDSRI quantification.

Why This Matters

Procurement of both the unlabeled standard and its D5 internal standard from a single source eliminates method development delays associated with sourcing mismatched ISTDs, reduces inter-laboratory variability, and provides a defensible isotope dilution workflow for regulatory submission data packages.

• [1] Veeprho. N-Nitroso Dorzolamide-D5 – Product Page (MW 358.46 g/mol; deuterated ethyl-d5 group). https://veeprho.com/pt/impurities/n-nitroso-dorzolamide-d5/ (accessed 2024–2026). View Source
• [2] Veeprho. N-Nitroso Dorzolamide-D5 – Product Description: LC-MS/MS com limites de detecção sub-ppb, cromatografia de alta resolução e validação robusta para quantificação precisa. https://veeprho.com/pt/impurities/n-nitroso-dorzolamide-d5/ (accessed 2024–2026). View Source

Purity and Pharmacopeial Traceability

N-Nitroso-dorzolamide is supplied with a minimum purity specification of 95% (HPLC) and is accompanied by a comprehensive Certificate of Analysis (CoA) that includes full characterization data—¹H NMR, ¹³C NMR, mass spectrometry, and HPLC purity—compliant with regulatory guidelines set by USP, EP, EMA, JP, and BP . Critically, the material offers traceability against pharmacopeial standards (USP or EP) upon feasibility, a feature that is not uniformly available for all dorzolamide impurities . In contrast, non-nitrosamine dorzolamide impurities such as Dorzolamide EP Impurity D (HCl salt; (4S,6S)-4-amino-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide; MW 296.39 base) are chemically distinct species that require entirely separate analytical methods and are not interchangeable with N-nitroso-dorzolamide for nitrosamine-specific compliance testing [1]. The explicit pharmacopeial traceability pathway of N-nitroso-dorzolamide directly supports ANDA and NDA submission requirements, where regulatory reviewers expect impurity reference standards to demonstrate an unbroken chain of metrological traceability to a recognized pharmacopeial standard .

Purity & Traceability

Source review

Specification ≥95% (HPLC); full characterization (¹H/¹³C NMR, MS, HPLC)

Supports ANDA/NDA regulatory submission

USP/EP traceability available upon feasibility

Evidence Dimension	Purity specification, characterization completeness, and pharmacopeial traceability
Target Compound Data	N-Nitroso-dorzolamide: Min. 95% purity (HPLC); full characterization (¹H NMR, ¹³C NMR, MS, HPLC); traceability to USP/EP pharmacopeial standards available upon feasibility; white to off-white solid; MW 353.43; storage at 2–8°C.
Comparator Or Baseline	Dorzolamide EP Impurity D (HCl): MW 332.85 (salt), 296.39 (free base); C₈H₁₃ClN₂O₄S₃; chemically a desethyl-amino analog lacking the N-nitroso functional group; pharmacopeial traceability scope differs.
Quantified Difference	N-Nitroso-dorzolamide has a molecular mass 57.04 Da higher than Dorzolamide EP Impurity D free base (353.43 vs. 296.39) due to the N-ethyl-N-nitroso moiety vs. the primary amino group; purity floor of 95% (HPLC) is consistently specified across vendors.
Conditions	HPLC purity determination; CoA documentation per ICH Q6A/Q6B; compliance with USP/EP/EMA/JP/BP reference standard guidelines.

Why This Matters

A reference standard with documented pharmacopeial traceability and full characterization eliminates the risk of regulatory deficiency findings during ANDA/NDA review and avoids the cost and delay of re-characterizing an inadequately documented impurity standard from a non-traceable source.

• [1] Veeprho. Dorzolamide EP Impurity D (HCl Salt) – CAS 164455-27-0; MW 332.85; C₈H₁₃ClN₂O₄S₃. https://veeprho.com/impurities/dorzolamide-ep-impurity-d-hcl-salt/ (accessed 2024–2026). View Source

N-Nitroso-Dorzolamide: Key Applications

Single-Ingredient Dorzolamide Confirmatory Testing

Pharmaceutical manufacturers of dorzolamide hydrochloride ophthalmic solution (20 mg/mL) must conduct confirmatory testing for N-nitroso-dorzolamide per FDA Nitrosamine Guidance (Rev. 2, September 2024), with a confirmatory testing deadline of August 1, 2025 for marketed products. The FDA Interim Table 3 AI of 500 ng/day for single-ingredient dorzolamide products [1]—combined with the EMA/HC/TGA AI of 1500 ng/day [2]—means that a single properly characterized N-nitroso-dorzolamide reference standard enables method validation across all target markets. Given the maximum daily dose of dorzolamide eye drops (3 drops/day × ~29 µL/drop × 20 mg/mL ≈ 1.74 mg/day), the 500 ng/day AI converts to an approximate control limit of 287 ppm in the drug product, while the 1500 ng/day AI yields approximately 862 ppm—both analytically accessible with standard LC-MS/MS instrumentation when using the D5 internal standard for isotope dilution [3].

Combination Product Batch Release Testing

For dorzolamide/timolol combination ophthalmic products, the regulatory landscape is more complex: N-nitroso-timolol (CPCA Category 5, AI 1500 ng/day) and N-nitroso-dorzolamide (FDA Cat 2, AI 100 ng/day; FDA Interim 500 ng/day single-ingredient only; EMA/HC/TGA 1500 ng/day) must be simultaneously monitored [1][2]. The FDA has explicitly noted that the 500 ng/day interim limit for N-nitroso-dorzolamide applies only to single-ingredient products, meaning combination product manufacturers must currently target the more stringent CPCA Category 2 AI of 100 ng/day for US market compliance [1]. The N-nitroso-dorzolamide reference standard, with its full characterization and pharmacopeial traceability, is the requisite material for developing a validated, stability-indicating LC-MS/MS method capable of resolving both NDSRIs in a single chromatographic run, leveraging the deuterated D5 analog as internal standard for matrix-effect correction in the complex ophthalmic formulation matrix [3].

Forced Degradation and Nitrosamine Risk Assessment

ICH Q1A(R2) stability studies for dorzolamide drug products must now incorporate N-nitroso-dorzolamide as a potential degradation product, particularly under accelerated storage conditions (40°C/75% RH) where trace nitrite excipient impurities may nitrosate the secondary amine of dorzolamide over the product shelf life [1]. The negative Ames test result for N-nitroso-dorzolamide [2] does not eliminate the need for monitoring; rather, it establishes the quantitative threshold (1500 ng/day per EMA/HC/TGA) below which the impurity must be controlled. Laboratories require the reference standard to prepare spiked forced-degradation samples, establish limit of detection (LOD) and limit of quantification (LOQ) values, and generate stability-indicating method validation data to demonstrate that nitrosamine levels remain below the applicable AI throughout the labeled shelf life. The availability of both the unlabeled and D5-labeled standards enables robust quantification even in the presence of degradation product interference [3].

Pharmacopeial Method Cross-Validation

As regulatory agencies worldwide finalize nitrosamine impurity monographs, laboratories supporting global dorzolamide submissions must cross-validate analytical methods against the reference standards recognized by each pharmacopeia. N-Nitroso-dorzolamide reference standard, supplied with characterization data compliant with USP, EP, EMA, JP, and BP requirements and offering traceability to USP or EP pharmacopeial standards [1], serves as the single-source bridging standard for demonstrating method equivalence across compendial frameworks. This is particularly critical when the AI thresholds differ—100 ng/day (FDA CPCA), 500 ng/day (FDA Interim), and 1500 ng/day (EMA/HC/TGA)—requiring method linearity, accuracy, and precision to be demonstrated across a working range spanning at least two orders of magnitude (e.g., 1–1500 ng/mL in the sample matrix) [2].

Application

Selection Property

Validation Focus

Single-Ingredient Confirmatory Testing

Multi-threshold AI standard

Method linearity across regulatory limits

Combination Product Batch Release

Co-formulated NDSRI resolution

Simultaneous NDSRI quantification in ophthalmic matrix

Forced Degradation Studies

Stability-indicating method standard

LOD/LOQ under accelerated conditions

Pharmacopeial Cross-Validation

Multi-compendial traceability

Method equivalence across USP/EP/JP/BP

• [1] Pattern of USA Inc. Acceptable Intake Thresholds – Table 3: N-nitroso-dorzolamide Interim AI 500 ng/day (single-ingredient product only); Table 4: Implementation Timeline – Confirmatory Testing Date August 1, 2025. https://patternofusa.com/2024/11/22/acceptable-intake-thresholds-for-nitrosamine-impurities-set-by-cder/ (accessed 2024–2026). View Source
• [2] Nitrosamines.USP.org. AI difference between FDA and EMA, HC and TGA – N-nitroso-dorzolamide 1500 ng/day under EMA/HC/TGA. March 22, 2024. https://nitrosamines.usp.org/t/ai-difference-between-fda-and-ema-hc-and-tga/9606 (accessed 2024–2026). View Source
• [3] Veeprho. N-Nitroso Dorzolamide-D5 – Analytical Methodology: LC-MS/MS, sub-ppb detection limits, robust quantification. https://veeprho.com/pt/impurities/n-nitroso-dorzolamide-d5/ (accessed 2024–2026). View Source